Cas no 2648966-32-7 ((2-chloropyridin-3-yl)methyl(methyl)amine dihydrochloride)

• Product Name: (2-chloropyridin-3-yl)methyl(methyl)amine dihydrochloride
• CAS No: 2648966-32-7
• MF: C₇H₁₀Cl₂N₂
• MW: 193.073699474335
• MDL: MFCD34168439
• CID: 5644043
• PubChem ID: 155973496
• Update Time: 2025-06-29

(2-chloropyridin-3-yl)methyl(methyl)amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-chloropyridin-3-yl)methyl](methyl)amine dihydrochloride
• 1-(2-chloropyridin-3-yl)-N-methylmethanamine dihydrochloride
• (2-chloropyridin-3-yl)methyl(methyl)amine dihydrochloride

• MDL： MFCD34168439
• Inchi： 1S/C7H9ClN2.ClH/c1-9-5-6-3-2-4-10-7(6)8;/h2-4,9H,5H2,1H3;1H
• InChI Key： VVQJYZGRSOTUJK-UHFFFAOYSA-N
• SMILES： C(C1C=CC=NC=1Cl)NC.Cl

Additional information on (2-chloropyridin-3-yl)methyl(methyl)amine dihydrochloride

Comprehensive Overview of (2-chloropyridin-3-yl)methyl(methyl)amine dihydrochloride (CAS No. 2648966-32-7)

(2-chloropyridin-3-yl)methyl(methyl)amine dihydrochloride (CAS No. 2648966-32-7) is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its pyridine backbone and chloro substitution, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and central nervous system (CNS) targeting agents, aligning with current trends in precision medicine.

The structural uniqueness of (2-chloropyridin-3-yl)methyl(methyl)amine dihydrochloride lies in its dihydrochloride salt form, which enhances solubility and stability—a critical factor for formulation scientists addressing challenges in oral bioavailability. Recent publications highlight its utility in constructing heterocyclic scaffolds, a hot topic in medicinal chemistry forums and patent applications. The compound's CAS No. 2648966-32-7 frequently appears in databases like SciFinder and Reaxys, reflecting its growing relevance in high-throughput screening libraries.

From an industrial perspective, demand for (2-chloropyridin-3-yl)methyl(methyl)amine dihydrochloride correlates with advancements in green chemistry methodologies. Sustainable synthesis routes using catalytic amination or flow chemistry techniques are being investigated to reduce environmental impact—a key concern among ESG-focused manufacturers. Analytical studies employing HPLC-MS and NMR spectroscopy confirm its high purity (>98%), meeting stringent requirements for GMP-compliant production.

Emerging applications in crop protection chemicals have also been documented, with the 2-chloropyridine moiety demonstrating efficacy against resistant pest strains. This aligns with global agricultural needs for next-generation pesticides that address food security challenges. Patent analyses reveal innovative combinations with biodegradable adjuvants, showcasing its adaptability to evolving regulatory landscapes.

Storage and handling protocols for CAS No. 2648966-32-7 emphasize standard laboratory practices, with stability data indicating optimal performance under inert atmospheres. The compound's structure-activity relationship (SAR) profiles are actively studied through computational modeling, leveraging AI-driven drug design platforms—a convergence point for many research queries in computational chemistry communities.

In summary, (2-chloropyridin-3-yl)methyl(methyl)amine dihydrochloride represents a multifaceted tool for modern chemical innovation. Its intersection with trending scientific domains—from fragment-based drug discovery to agrochemical sustainability—positions it as a compound of enduring interest across multiple industries. Continued exploration of its derivatives may unlock novel solutions for therapeutic and agricultural challenges.